Cas no 1162257-02-4 (4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylic acid tert-Butyl Ester)

• Product Name: 4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylic acid tert-Butyl Ester
• CAS No: 1162257-02-4
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• MDL: MFCD25562899
• CID: 1205606
• PubChem ID: 73977908
• Update Time: 2025-04-20

4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylic acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 4-[(4-ethynylphenyl)sulfonyl]-1-piperazinecar Boxylate
• 4-(4-ETHYNYLBENZENESULFONYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL 4-(4-ETHYNYLBENZENESULFONYL)PIPERAZINE-1-CARBOXYLATE
• A927621
• Tert-butyl 4-((4-ethynylphenyl)sulfonyl)piperazine-1-carboxylate
• MFCD25562899
• STL557791
• AKOS024438385
• 1162257-02-4
• tert-butyl 4-[(4-ethynylphenyl)sulfonyl]piperazine-1-carboxylate
• tert-Butyl 4-(4-ethynylphenyl)sulfonylpiperazine-1-carboxylate
• BBL103981
• CS-0441515
• 4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylicacidtert-butylester
• BS-30167
• 4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylic acid tert-Butyl Ester

• MDL： MFCD25562899
• Inchi： 1S/C17H22N2O4S/c1-5-14-6-8-15(9-7-14)24(21,22)19-12-10-18(11-13-19)16(20)23-17(2,3)4/h1,6-9H,10-13H2,2-4H3
• InChI Key： LSSTVRBCIGMSMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#C)=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 474.9±55.0 °C at 760 mmHg
• Flash Point: 241.0±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-Ethynylbenzenesulfonyl)-piperazine-1-carboxylic acid tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)